5-[(4-ethoxyphenyl)amino]-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile
CAS No.: 931968-46-6
Cat. No.: VC11909113
Molecular Formula: C24H21N3O4
Molecular Weight: 415.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 931968-46-6 |
|---|---|
| Molecular Formula | C24H21N3O4 |
| Molecular Weight | 415.4 g/mol |
| IUPAC Name | 5-(4-ethoxyanilino)-2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile |
| Standard InChI | InChI=1S/C24H21N3O4/c1-3-28-18-9-7-17(8-10-18)26-23-21(14-25)27-24(31-23)22-12-11-20(30-22)15-29-19-6-4-5-16(2)13-19/h4-13,26H,3,15H2,1-2H3 |
| Standard InChI Key | YDNUMFFKLVMJHY-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=C(O3)COC4=CC=CC(=C4)C)C#N |
| Canonical SMILES | CCOC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=C(O3)COC4=CC=CC(=C4)C)C#N |
Introduction
The compound 5-[(4-ethoxyphenyl)amino]-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile is a complex organic heterocyclic compound. It belongs to the class of oxazole derivatives, which have garnered significant attention for their biological activity and utility in medicinal chemistry. This compound is characterized by its intricate molecular structure, featuring both nitrogen and oxygen in its ring system, along with a methoxyphenyl group and a furan moiety.
Chemical Formula and Molecular Weight
-
Molecular Formula: The molecular formula for this compound is not explicitly provided in the available literature, but based on its structure, it can be inferred to be similar to related compounds, with a general structure of oxazole derivatives.
-
Molecular Weight: The exact molecular weight is not specified, but it is expected to be in the range of similar oxazole derivatives, which often have molecular weights around 400-500 g/mol.
Structural Features
-
The compound includes a 4-ethoxyphenyl group, a 3-methylphenoxy group, and a furan ring, all of which contribute to its unique reactivity and biological interactions.
-
The presence of a carbonitrile group adds to its potential for chemical modifications and biological activity.
Synthetic Routes
-
The synthesis of such compounds typically involves multi-component reactions (MCRs) to optimize efficiency and minimize waste.
-
Catalysts are often employed to enhance reaction rates and selectivity.
Chemical Reactions
-
These compounds can participate in various chemical reactions, including nucleophilic substitutions and additions, due to the presence of reactive groups like the carbonitrile and furan moieties.
Mechanism of Action
-
The compound's unique structural features allow it to interact selectively with biological targets such as enzymes or receptors, modulating their activity.
-
This interaction can lead to various biological effects depending on the cellular pathways involved.
Potential Therapeutic Applications
-
Compounds within this class may exhibit antihypertensive properties, suggesting potential therapeutic applications in cardiovascular medicine.
Spectroscopic Analysis
-
Spectroscopic analysis, such as NMR and IR spectroscopy, would be essential for confirming the structure and identifying functional groups.
Data Table: Comparative Analysis of Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|
| 5-[(4-Methoxyphenyl)amino]-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile | C25H23N3O4 | Approximately 429.5 | Methoxyphenyl, furan, oxazole |
| 1-[5-(4-Chloro-3,5-dimethoxyphenyl)furan-2-yl]-2-ethoxy-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]ethanone | C25H23ClN2O5S | Not specified | Chloro, dimethoxyphenyl, thiadiazole |
| N-(4-Ethoxyphenyl)-2-[5-(thiophen-3-YL)-1,3,4-oxadiazol-2-YL]acetamide | C16H15N3O3S | 329.4 | Ethoxyphenyl, thiophene, oxadiazole |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume